Cas no 181820-04-2 (4-Benzothiazolemethanol,a-methyl-)

4-Benzothiazolemethanol,a-methyl- structure
181820-04-2 structure
Product Name:4-Benzothiazolemethanol,a-methyl-
CAS No:181820-04-2
MF:C9H9NOS
MW:179.238860845566
CID:113718
PubChem ID:45077206
Update Time:2025-04-18

4-Benzothiazolemethanol,a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Benzothiazolemethanol,a-methyl-
    • 1-(1,3-benzothiazol-4-yl)ethanol
    • 4-Benzothiazolemethanol,alpha-methyl-(9CI)
    • 181820-04-2
    • Inchi: 1S/C9H9NOS/c1-6(11)7-3-2-4-8-9(7)10-5-12-8/h2-6,11H,1H3
    • InChI Key: RGKLQOBIATYNJB-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C=CC=C2C(C)O

Computed Properties

  • Exact Mass: 179.04
  • Monoisotopic Mass: 179.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4A^2
  • XLogP3: 1.9
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